Cas no 76196-92-4 (ethyl 5-methylpyrrolidine-3-carboxylate)
76196-92-4 structure
Product Name:ethyl 5-methylpyrrolidine-3-carboxylate
CAS No:76196-92-4
MF:C8H15NO2
MW:157.210202455521
CID:1117291
PubChem ID:12586752
Update Time:2025-04-20
ethyl 5-methylpyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-3-Pyrrolidinecarboxylic acid ethyl ester
- ethyl 5-methylpyrrolidine-3-carboxylate
- SCHEMBL19853012
- EN300-1700664
- 76196-92-4
-
- Inchi: 1S/C8H15NO2/c1-3-11-8(10)7-4-6(2)9-5-7/h6-7,9H,3-5H2,1-2H3
- InChI Key: YLFSFPBJZVPRMJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CNC(C)C1)=O
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 38.3Ų
ethyl 5-methylpyrrolidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1700664-0.05g |
ethyl 5-methylpyrrolidine-3-carboxylate |
76196-92-4 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1700664-0.1g |
ethyl 5-methylpyrrolidine-3-carboxylate |
76196-92-4 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1700664-0.25g |
ethyl 5-methylpyrrolidine-3-carboxylate |
76196-92-4 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1700664-0.5g |
ethyl 5-methylpyrrolidine-3-carboxylate |
76196-92-4 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1700664-1.0g |
ethyl 5-methylpyrrolidine-3-carboxylate |
76196-92-4 | 1g |
$1543.0 | 2023-05-25 | ||
| Enamine | EN300-1700664-2.5g |
ethyl 5-methylpyrrolidine-3-carboxylate |
76196-92-4 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1700664-5.0g |
ethyl 5-methylpyrrolidine-3-carboxylate |
76196-92-4 | 5g |
$4475.0 | 2023-05-25 | ||
| Enamine | EN300-1700664-10.0g |
ethyl 5-methylpyrrolidine-3-carboxylate |
76196-92-4 | 10g |
$6635.0 | 2023-05-25 | ||
| Enamine | EN300-1700664-1g |
ethyl 5-methylpyrrolidine-3-carboxylate |
76196-92-4 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1700664-5g |
ethyl 5-methylpyrrolidine-3-carboxylate |
76196-92-4 | 5g |
$4475.0 | 2023-09-20 |
ethyl 5-methylpyrrolidine-3-carboxylate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
76196-92-4 (ethyl 5-methylpyrrolidine-3-carboxylate) Related Products
- 19728-76-8(3-Ethoxycarbonylquinolizidine)
- 76211-05-7(Ethyl Octahydro-1h-Quinolizine-3-Carboxylate)
- 183786-23-4(methyl 2-methylpiperidine-3-carboxylate)
- 72925-15-6(Ethyl pyrrolidine-3-carboxylate)
- 892493-16-2(methyl 4-methylpiperidine-4-carboxylate)
- 81049-29-8(Pyrrolidine-3-carboxylic acid ethyl ester)
- 122079-54-3(butyl pyrrolidine-3-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent